Cas no 191034-25-0 (L-168,049)

L-168,049 structure
L-168,049 structure
Product Name:L-168,049
CAS No:191034-25-0
MF:C24H20BrClN2O
MW:467.785404205322
CID:170280
PubChem ID:5311276
Update Time:2025-04-19

L-168,049 Chemical and Physical Properties

Names and Identifiers

    • Pyridine,4-[3-(5-bromo-2-propoxyphenyl)-5-(4-chlorophenyl)-1H-pyrrol-2-yl]-
    • 4-[3-(5-bromo-2-propoxyphenyl)-5-(4-chlorophenyl)-1H-pyrrol-2-yl]pyridine
    • L-168,049
    • Glucagon Receptor Antagonist II
    • Nalmefene-d3
    • SCHEMBL6362882
    • L-168049
    • AKOS024457045
    • Pyridine, 4-(3-(5-bromo-2-propoxyphenyl)-5-(4-chlorophenyl)-1H-pyrrol-2-yl)-
    • UNII-TY8UDT6Z37
    • 4-[3-(5-Bromo-2-propoxy-phenyl)-5-(4-chloro-phenyl)-1H-pyrrol-2-yl]-pyridine
    • BDBM50075775
    • 2-(4-Pyridyl)-5-(4-Chlorophenyl)-3-(5-Bromo-2-Propyloxyphenyl)Pyrrole
    • HMS3677E10
    • HMS3742A13
    • TY8UDT6Z37
    • CHEBI:92326
    • Pyridine, 4-[3-(5-bromo-2-propoxyphenyl)-5-(4-chlorophenyl)-1H-pyrrol-2-yl]-
    • HMS3413E10
    • L 168049
    • HMS3268L08
    • NCGC00092367-01
    • 191034-25-0
    • HY-103547
    • BRD-K18036262-001-01-0
    • 2-(4-Pyridyl)-5-(4-Chlorophenyl)-3-(5-Bromo-2-Propyloxyphenyl)Pyrrole;
    • 4-(3-(5-Bromo-2-propoxyphenyl)-5-(4-chlorophenyl)-1H-pyrrol-2-yl)pyridine
    • CHEMBL351772
    • GTPL3505
    • L000331
    • MS-28632
    • Glucagon Receptor Antagonist II - CAS 191034-25-0
    • L168049
    • CS-0028075
    • J-012341
    • DTXSID10415520
    • G13521
    • BRD-K18036262-001-02-8
    • DA-54731
    • Inchi: 1S/C24H20BrClN2O/c1-2-13-29-23-8-5-18(25)14-20(23)21-15-22(16-3-6-19(26)7-4-16)28-24(21)17-9-11-27-12-10-17/h3-12,14-15,28H,2,13H2,1H3
    • InChI Key: HHBOWXZOLYQFNY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C1C=C(C2C=CC(=CC=2)Cl)NC=1C1C=CN=CC=1)OCCC

Computed Properties

  • Exact Mass: 466.04500
  • Monoisotopic Mass: 466.04475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • PSA: 37.91000
  • LogP: 7.61540

L-168,049 Pricemore >>

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